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Compound of Interest

Compound Name: 3-Amino-4-chlorophenol

Cat. No.: B096853 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of 3-
Amino-4-chlorophenol, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety and

proper chemical management.

Chemical Identifier:

Name: 3-Amino-4-chlorophenol

CAS Number: 16026-77-0

Molecular Formula: C₆H₆ClNO

Hazard Identification and Classification
3-Amino-4-chlorophenol is classified as a hazardous substance. All personnel must be aware

of its potential health effects before handling.
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Hazard Classification GHS Category Hazard Statement

Skin Irritation Category 2
H315: Causes skin irritation[1]

[2][3]

Eye Irritation Category 2
H319: Causes serious eye

irritation[1][2][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2][3]

Signal Word: Warning[2][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3-Amino-4-
chlorophenol to minimize exposure and ensure personal safety.

Protection Type Specification Rationale

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask)[2][4]

To prevent inhalation of dust

particles which may cause

respiratory irritation.[1][3]

Eye and Face Protection

Safety glasses with side

shields or goggles (conforming

to OSHA 29 CFR 1910.133 or

European Standard EN166)[4]

To protect eyes from dust and

splashes, preventing serious

eye irritation.[1][3]

Hand Protection Chemical-impermeable gloves
To prevent skin contact which

can cause irritation.[3]

Skin and Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

Wear appropriate protective

clothing to prevent skin

exposure.[4]

To prevent accidental skin

contact with the chemical.
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Experimental Protocol: Safe Handling and Disposal
Workflow
This protocol outlines the step-by-step procedure for the safe handling of 3-Amino-4-
chlorophenol from receipt to disposal.

1.0 Preparation and Engineering Controls 1.1 Ensure that an eyewash station and safety

shower are readily accessible and in close proximity to the workstation.[4] 1.2 Conduct all

handling of 3-Amino-4-chlorophenol within a certified chemical fume hood or in a well-

ventilated area to minimize inhalation exposure.[5][6] 1.3 Before starting work, ensure all

required PPE is available and in good condition.

2.0 Handling Procedure 2.1 Don the appropriate PPE as specified in the table above. 2.2

Carefully weigh the required amount of 3-Amino-4-chlorophenol, avoiding the formation of

dust.[4][5] 2.3 If dissolving the compound, add it slowly to the solvent to prevent splashing. 2.4

Keep the container tightly closed when not in use.[3][4][5][6] 2.5 Avoid direct contact with the

substance.[6] Do not eat, drink, or smoke in the handling area.[4] 2.6 After handling, wash

hands and any exposed skin thoroughly with soap and water.[3][4]

3.0 Accidental Release Measures 3.1 In case of a spill, evacuate non-essential personnel from

the area. 3.2 Wearing full PPE, sweep up the spilled solid material, avoiding dust generation,

and place it into a suitable, labeled container for disposal.[4][5] 3.3 Do not let the chemical

enter drains.[3] 3.4 Ventilate the area and wash the spill site after material pickup is complete.

4.0 First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.[3][4]

If on Skin: Immediately wash the affected area with plenty of soap and water.[3][4] If skin

irritation occurs, get medical advice.[3][4]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing for at least 15 minutes.[3][4] If eye irritation persists, seek

medical attention.[4]
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If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a poison center or doctor

immediately.[3][4]

5.0 Storage 5.1 Store 3-Amino-4-chlorophenol in a cool, dry, and well-ventilated area.[4][5][6]

5.2 Keep the container tightly closed and store locked up.[3][4] 5.3 Store away from

incompatible materials such as strong oxidizing agents.[5]

6.0 Disposal Plan 6.1 Dispose of waste 3-Amino-4-chlorophenol and any contaminated

materials (e.g., gloves, weighing paper) as hazardous waste. 6.2 All chemical waste must be

disposed of in accordance with local, regional, and national environmental regulations.[4] 6.3

Contaminated clothing should be taken off and washed before reuse.[3][4]

Workflow and Logic Diagrams
The following diagrams illustrate the key workflows for handling 3-Amino-4-chlorophenol.

Figure 1: Safe Handling Workflow for 3-Amino-4-chlorophenol

1. Preparation
- Verify fume hood function

- Inspect PPE
- Locate safety shower/eyewash

2. Handling
- Don all required PPE

- Weigh carefully to avoid dust
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3. Storage
- Store in cool, dry, ventilated area

- Keep container tightly sealed
- Store locked up

4. Post-Handling
- Decontaminate work area
- Wash hands thoroughly

5. Waste Disposal
- Dispose of as hazardous waste

- Follow institutional protocols

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.echemi.com/sds/3-amino-4-chlorophenol-pd180630107900.html
https://www.fishersci.com/store/msds?partNumber=AAH66310MD&productDescription=4-AMINO-3-CHLROPHENOL+95+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b096853?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH66310MD&productDescription=4-AMINO-3-CHLROPHENOL+95+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1013522&productDescription=2-AMINO-4-CHLROPHENOL+98%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-OR912578.pdf
https://www.echemi.com/sds/3-amino-4-chlorophenol-pd180630107900.html
https://www.fishersci.com/store/msds?partNumber=AAH66310MD&productDescription=4-AMINO-3-CHLROPHENOL+95+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1013522&productDescription=2-AMINO-4-CHLROPHENOL+98%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b096853?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH66310MD&productDescription=4-AMINO-3-CHLROPHENOL+95+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/3-amino-4-chlorophenol-pd180630107900.html
https://www.fishersci.com/store/msds?partNumber=AAH66310MD&productDescription=4-AMINO-3-CHLROPHENOL+95+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b096853?utm_src=pdf-body
https://www.benchchem.com/product/b096853?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Safe Handling Workflow for 3-Amino-4-chlorophenol.

Figure 2: Emergency Response Logic for 3-Amino-4-chlorophenol
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Caption: Emergency Response Logic for 3-Amino-4-chlorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Amino-4-chlorophenol | C6H6ClNO | CID 5070078 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 3-氨基-4-氯苯酚 97% | Sigma-Aldrich [sigmaaldrich.com]

3. echemi.com [echemi.com]

4. fishersci.com [fishersci.com]

5. fishersci.com [fishersci.com]

6. static.cymitquimica.com [static.cymitquimica.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b096853?utm_src=pdf-body
https://www.benchchem.com/product/b096853?utm_src=pdf-body-img
https://www.benchchem.com/product/b096853?utm_src=pdf-body
https://www.benchchem.com/product/b096853?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-chlorophenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-chlorophenol
https://www.sigmaaldrich.com/HK/zh/product/aldrich/552488
https://www.echemi.com/sds/3-amino-4-chlorophenol-pd180630107900.html
https://www.fishersci.com/store/msds?partNumber=AAH66310MD&productDescription=4-AMINO-3-CHLROPHENOL+95+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1013522&productDescription=2-AMINO-4-CHLROPHENOL+98%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-OR912578.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Essential Safety and Operational Guide for 3-Amino-4-
chlorophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096853#personal-protective-equipment-for-handling-
3-amino-4-chlorophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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